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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

Cat. No.: B1664614

This document provides a comprehensive overview of the key physical and chemical properties
of 4-lsopropoxybenzoic acid, tailored for researchers, scientists, and professionals in the field
of drug development. The information is presented to facilitate easy access and application in a
laboratory and research setting.

Core Physical and Chemical Data

4-1sopropoxybenzoic acid, with the empirical formula C10H120s3, is a white crystalline solid.[1]
It is a derivative of benzoic acid and is also known by its IUPAC name, 4-(propan-2-
yloxy)benzoic acid.[2][3]

Quantitative Physical Properties

The fundamental physical constants for 4-lsopropoxybenzoic acid are summarized in the
table below. These values are critical for its identification, purification, and use in various
chemical processes.
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Property Value Source(s)
Molecular Weight 180.20 g/mol [2]
Melting Point 164-167 °C [4]
Boiling Point 297 °C [4]
pKa 4.68 at 20 °C [4][5][6]
Solubility Insoluble in water. [2][7]
Appearance White to almost white crystals o

or powder.

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and confirmation of 4-
Isopropoxybenzoic acid.

Spectrum Type Key Peaks/Signals Source(s)
1H NMR Spectral data available. [8]
13C NMR Spectral data available. [9]

Major fragments observed at
Mass Spectrometry [3]
m/z 180, 138, 121.

Infrared (IR) Spectral data available. [9]

UV-Vis Spectral data available. [9]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a solid organic compound like 4-lsopropoxybenzoic acid.

Melting Point Determination
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The melting point is a crucial indicator of purity.[10] For a pure crystalline solid, the melting

range is typically sharp, within 0.5-1.0°C.[10] Impurities tend to lower and broaden the melting
range.[11][12]

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, finely powdered 4-Isopropoxybenzoic acid
is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[13][14]

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a designated
slot in a melting point apparatus (e.g., Mel-Temp or Thiele tube).[10][13] The thermometer
and capillary should be at the same level.[13]

Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per
minute, especially near the expected melting point.[10]

Observation: The temperature at which the substance first begins to melt (t1) and the
temperature at which it completely liquefies (t2) are recorded.[14] The melting point is
reported as the range ti-t2.[10]

Boiling Point Determination

While 4-Isopropoxybenzoic acid is a solid at room temperature, its boiling point is a key

characteristic. The capillary method is a common micro-scale technique for determining the

boiling point of organic compounds.[15][16]

Methodology: Capillary Method

Sample Preparation: A few drops of the molten 4-Isopropoxybenzoic acid are placed in a
small fusion tube. A capillary tube, sealed at one end, is placed inverted into the fusion tube.
[15][17]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a
suitable apparatus, such as a Thiele tube or an aluminum block heater.[15][17]

Heating: The apparatus is heated slowly and uniformly.[15]
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Observation: As the temperature rises, a rapid and continuous stream of bubbles will emerge
from the open end of the inverted capillary tube.[15] The heat source is then removed, and
the liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[16]

Solubility Determination

Solubility is a fundamental property that influences a compound's behavior in various systems.

[18] A common qualitative and semi-quantitative method is described below.

Methodology: Shake-Flask Method

Preparation: A surplus amount of 4-lIsopropoxybenzoic acid is added to a known volume of
the solvent (e.g., water, ethanol, DMSO) in a sealed container.[19]

Equilibration: The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a
sufficient period (typically 24 hours or more) to ensure equilibrium is reached.[19]

Separation: The saturated solution is carefully separated from the undissolved solid. This
can be achieved by filtration or centrifugation.

Analysis: The concentration of 4-Isopropoxybenzoic acid in the saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.[19]
This concentration represents the solubility of the compound in that solvent at the given
temperature.

pKa Determination

The acid dissociation constant (pKa) is a measure of the acidity of a compound.

Spectrophotometric and potentiometric titration methods are commonly employed for its
determination.[20][21]

Methodology: UV-Vis Spectrophotometry

Solution Preparation: A series of buffer solutions with known pH values are prepared. A stock
solution of 4-lsopropoxybenzoic acid is also prepared.[21][22]
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» Spectral Measurement: A small, constant amount of the 4-Isopropoxybenzoic acid stock
solution is added to each buffer solution. The UV-Vis absorbance of each solution is
measured at a wavelength where the protonated and deprotonated forms of the acid have
different molar absorptivities.[20][21]

o Data Analysis: The absorbance values are plotted against the pH of the buffer solutions. The
resulting data typically forms a sigmoidal curve. The inflection point of this curve corresponds
to the pKa of the acid.[20]

Logical and Experimental Workflows
General Characterization Workflow

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a known compound like 4-lsopropoxybenzoic acid.
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Figure 1. General workflow for the characterization of 4-lsopropoxybenzoic acid.

Synthetic Application Workflow

4-1sopropoxybenzoic acid serves as a precursor in the synthesis of other chemical entities.
For instance, it is used to prepare 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine.[2]
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Figure 2. Synthetic route utilizing 4-lIsopropoxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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